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Environmental Fate of Ametoctradin and Other

Fungicides
Identified
. Key Environmental Fate Key Influencing Transformation
Fungicide L
Findings Factors Products /
Metabolites

Ametoctradin
(Triazolopyrimidine)

[1]

Azoxystrobin
(Strobilurin) [2]

Adsorption, desorption, and
degradation vary
significantly across different
soil types. Subject to
photodegradation and
hydrolytic degradation.

Binds to suspended matter
and sediments in aquatic
environments. The main
metabolite in water is
R234886.

Soil organic matter
content and overall soil
characteristics are
critical.

Data on
bioaccumulation and
biomagnification are
largely absent.

Not specified in the
provided abstract.

R234886 (main
metabolite in water);
other relevant
environmental
metabolites are noted
but lack analytical
standards.
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Fungicide

Boscalid
(Carboxamide) [3]

Chlorothalonil
(Chloronitrile) [4]

Hexaconazole

(Triazole) [5]

Pyraclostrobin
(Strobilurin) [6]

Key Environmental Fate
Findings

Persistent and frequently
detected in surface waters.

Persistent and mobile;
frequently detected in soill
and water bodies near
agricultural areas.

Degrades slowly in soil;
primary dissipation process
is biodegradation. Half-life
(DT50) ranges from 18.7 to
67.3 days. Successive
applications lead to residue
accumulation.

In microencapsulated forms,

majority settles in sediment
in water-sediment systems.

Key Influencing
Factors

Soil microbial activity;
application frequency

and dosage.

Formulation type (e.g.,

microencapsulation)
significantly affects
fate.

Detailed Experimental Insights

Identified
Transformation
Products /
Metabolites

Not specified in the
provided abstract.

Not specified in the
provided abstract.

Not specified in the
provided abstract.

17 transformation
products identified,
primarily accumulating
in sediment. Several
are highly mobile or
toxic.

The following section provides more detail on the experimental approaches and specific findings from the

cited research.

e Ametoctradin: The study focused on its behavior in various soil samples from Pakistan. It highlighted
that photolysis is a viable and sustainable remediation technique for reducing its environmental

impact [1].

¢ Hexaconazole: Research involved successive applications to soil at different concentrations. The
degradation kinetics were fitted to a first-order kinetic model. The study found that repeated
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applications not only led to accumulation but also altered the soil microbial community, reducing the
abundance of beneficial bacteria like Sphingomonas and Bacillus, and disrupting nitrogen cycle
functions [5].

¢ Pyraclostrobin: Scientists used HPLC-Q-TOF-HRMS and UPLC-QqQ-MS/MS to identify
transformation products. The ecological risk was assessed by predicting the PBT (Persistence,
Bioaccumulation, Toxicity) and MRT (Mobility, Retention, Toxicity) of these products and
calculating risk quotients (RQs) for aquatic organisms. Metabolites such as m/z 281 and m/z 339
showed significant chronic toxicity to daphnia [6].

Experimental Protocols for Environmental Fate Studies

The methodologies across these studies share common principles for assessing environmental fate. The

workflow below summarizes the general approach.
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Here is a breakdown of the common experimental components based on the search results:

¢ 1. Soill[Environmental Matrix Characterization: Studies typically begin by collecting and
characterizing the soil or water-sediment systems. Key parameters measured include organic matter
content, pH, and texture, which are critical for understanding fungicide behavior [1] [5] [7].

e 2. Application and Incubation: Fungicides are applied to the environmental matrix at recommended
or elevated field rates. For degradation studies, samples are incubated under controlled conditions
(e.g., specific temperature, moisture, and light cycles) for periods ranging from days to months [4] [5].

¢ 3. Fate Process Analysis:
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o Adsorption/Desorption: Conducted through batch equilibrium experiments to determine how
strongly the fungicide binds to soil [1].

o Degradation Studies: Include investigations into hydrolytic degradation (in water at different
pH levels) and photodegradation (exposure to light simulating sunlight) [1]. Degradation kinetics
(e.g., half-life, DT50) are calculated using models like the first-order kinetic equation [5].

o ldentification of Transformation Products: Advanced techniques like Liquid
Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) or High-
Resolution Mass Spectrometry (HRMS) are used to identify and quantify degradation
products [6].

¢ 4. Ecological Impact Assessment:

o Toxicity Bioassays: Laboratory tests are performed on non-target organisms (e.g., zebrafish,
daphnia, earthworms, Drosophila) to assess acute and chronic toxicity, as well as sublethal
effects like neurobehavior or reproduction [3] [4] [6].

o Microbial Community Analysis: Techniques like metagenomic sequencing and quantitative
PCR (qPCR) are used to analyze changes in soil microbial community structure and function
(e.g., nitrogen cycling genes) in response to fungicide exposure [5].

¢ 5. Risk Assessment: The data is used to calculate Risk Quotients (RQs), which compare measured
or predicted environmental concentrations (MEC/PEC) to predicted no-effect concentrations (PNEC).
A quotient greater than 1 indicates a potential high risk [8] [6].

Key Comparisons and Data Gaps

¢ Mobility: The behavior of fungicides varies significantly. For instance, Hexaconazole is weakly
adsorbed to soil [5], while microencapsulated Pyraclostrobin tends to settle into sediments [6].
Ametoctradin's mobility is highly dependent on soil organic matter [1].

¢ Persistence: Hexaconazole shows considerable persistence with a half-life of up to 67 days [5], and
boscalid is noted as "persistent" in surface waters [3].

¢ Ecological Impact: The research highlights significant sublethal effects on non-target species.
Boscalid impairs visual and nervous systems in zebrafish [3], and Chlorothalonil reduces survival
and fecundity in insects [4]. Hexaconazole disrupts the soil nitrogen cycle [5].

Note that a direct, side-by-side comparison of half-lives or adsorption coefficients for all listed fungicides is
not possible with the provided data, as the studies were conducted under different conditions and focused on

different endpoints.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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